Cas no 1257724-90-5 (2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione)

2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione is a boron-containing heterocyclic compound characterized by its unique dioxazaborocane structure. This molecule integrates a hydroxyphenyl substituent, enhancing its potential for coordination chemistry and applications in material science. The presence of the boron atom within the heterocyclic framework offers reactivity useful for cross-coupling reactions or as a precursor in organic synthesis. Its methyl group contributes to improved stability, while the dione functionality provides sites for further derivatization. The compound’s structural features make it a candidate for research in catalysis, polymer chemistry, or as a ligand in metal-organic frameworks. Its precise properties depend on reaction conditions and targeted modifications.

2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione structure

1257724-90-5 structure

Product Name:2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione

CAS No:1257724-90-5

MF:C₁₁H₁₂BNO₅

MW:249.027683258057

CID:2602444

PubChem ID:329761973

Update Time:2025-10-15

2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

- 2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione
- 3-Hydroxyphenylboronic acid MIDA ester
- 1257724-90-5
- DTXSID20744095
- 3-Hydroxyphenylboronic acid MIDA ester, 97%
- starbld0017314
- SCHEMBL13563857
- DTXCID70694839
- MDL： MFCD11215224
- Inchi： 1S/C11H12BNO5/c1-13-6-10(15)17-12(18-11(16)7-13)8-3-2-4-9(14)5-8/h2-5,14H,6-7H2,1H3
- InChI Key： NZNGUMOTSLXTJB-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC=C(C=2)O)OC(CN(C)CC1=O)=O

Computed Properties

Exact Mass: 249.0808526g/mol
Monoisotopic Mass: 249.0808526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.1Å²

Experimental Properties

Melting Point: 204-209 °C

2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：

2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H886395-25g	2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1257724-90-5	98%	25g	1,755.00	2021-05-17
Ambeed	A686937-25g	2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1257724-90-5	98+%	25g	$174.0	2025-03-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1539424-1g	2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1257724-90-5	98%	1g	￥159.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1539424-5g	2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1257724-90-5	98%	5g	￥693.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1539424-25g	2-(3-Hydroxyphenyl)-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione	1257724-90-5	98%	25g	￥1957.00	2024-08-09